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Compound of Interest

Compound Name: Lactonitrile

Cat. No.: B165350

Authored for: Researchers, Scientists, and Drug Development Professionals

Abstract: Lactonitrile (CHsCH(OH)CN), the cyanohydrin of acetaldehyde, is a pivotal organic
compound with significant industrial and research applications. As a bifunctional molecule
containing both a hydroxyl and a nitrile group, it serves as a key intermediate in the synthesis
of valuable chemicals, most notably lactic acid and its esters. This document provides an in-
depth technical overview of lactonitrile, covering its physicochemical properties, spectroscopic
signature, synthesis protocols, reaction mechanisms, and applications. All quantitative data is
presented in structured tables, and key processes are visualized using logical diagrams to
facilitate a comprehensive understanding for a scientific audience.

Physicochemical and Spectroscopic Properties

Lactonitrile is a colorless to straw-colored liquid that is highly soluble in water.[1][2][3] It is
classified as an extremely hazardous substance due to its ability to release highly toxic
hydrogen cyanide.[1][2]

Physical and Chemical Properties

The fundamental physical and chemical properties of lactonitrile are summarized in Table 1,
providing essential data for handling, storage, and experimental design.
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Property Value Source(s)

IUPAC Name 2-Hydroxypropanenitrile [1114]

Acetaldehyde cyanohydrin,
Synonyms _ _ [11[41[5]
Ethylidene cyanohydrin

CAS Number 78-97-7 [1114]
Molecular Formula CsHsNO [1][4]
Molar Mass 71.079 g-mol—t [1][4]

Colorless to yellow/straw-
Appearance o [1112]14]
colored liquid

Melting Point -40 °C (-40 °F) [11[4]

- ) 182-184 °C (360-363 °F) with
Boiling Point _ . [4][5]
slight decomposition

Density 0.9877 g/cm? at 20 °C [5]

B Soluble in water, alcohol,
Solubility [4][5]
ether, and chloroform

Vapor Density 2.45 (Air=1) [41[5]
Flash Point 77 °C (170 °F) (closed cup) [4115]
logP -0.94 [4]

Spectroscopic Data

Spectroscopic analysis is critical for the identification and characterization of lactonitrile. Key
data from various analytical techniques are presented in Table 2.
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. Key Data and
Technique . Source(s)
Observations

Spectra available in the
1H NMR Sadtler Research Laboratories  [4]
Spectral Collection (No. 6192).

Spectra available, providing
13C NMR data on the three distinct [6][71I8]

carbon environments.

IR: 15530 (Sadtler Research
Laboratories IR Grating

IR Spectroscopy Collection). Spectra typically [41[6]
obtained neat (KBr) or as a

capillary cell neat sample.

Major peaks (m/z): 27, 29, 44,
Mass Spectrometry (GC-MS) 15 43 [4]

Max Absorption (undiluted):
UV Spectroscopy 270 nm (log E = -0.7) [4]

Synthesis of Lactonitrile

The primary industrial method for synthesizing lactonitrile is the nucleophilic addition of
hydrogen cyanide (HCN) to acetaldehyde.[1][5] This reaction is typically base-catalyzed and is
reversible.[9][10]

Reaction Mechanism

The formation of lactonitrile proceeds via a base-catalyzed nucleophilic addition. The cyanide
ion (TCN), a potent nucleophile, attacks the electrophilic carbonyl carbon of acetaldehyde. This
is followed by protonation of the resulting alkoxide intermediate to yield the cyanohydrin
product.[9][11]
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Caption: Mechanism of base-catalyzed lactonitrile synthesis.

Experimental Protocol: Synthesis of Lactonitrile

This protocol is a representative method based on common industrial practices.[3][12] Extreme
caution is required due to the use of highly toxic hydrogen cyanide. All work must be conducted
in a certified chemical fume hood by trained personnel with appropriate safety measures in
place.

o Reactor Preparation: A jacketed glass reactor, equipped with a mechanical stirrer, a dropping
funnel, and a temperature probe, is cooled to a range of -10 to 20 °C using a circulating
chiller.[3][12]

e Reactant Charging: Equimolar amounts of purified acetaldehyde and hydrogen cyanide are
used.[3] The acetaldehyde is added to the reactor.
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» Catalyst Addition: A catalytic amount of a base, such as sodium hydroxide (e.g., 1.5% of a
20% NaOH solution), is added to the acetaldehyde with stirring.[3]

o HCN Addition: Hydrogen cyanide is added dropwise from the dropping funnel to the stirred
acetaldehyde-catalyst mixture. The addition rate is carefully controlled to maintain the
reaction temperature between -10 and 20 °C, as the reaction is exothermic.[12]

» Reaction Monitoring: The reaction is monitored for completion using an appropriate analytical
technique, such as Gas Chromatography (GC).

 Stabilization: Upon completion, the reaction is quenched and the crude lactonitrile product
is stabilized by the addition of an acid, such as sulfuric acid, to prevent decomposition back
to the starting materials.[3][12]

« Purification: The crude product is purified by vacuum distillation to separate it from unreacted
starting materials and side products.[13][14] The purified lactonitrile should be stored in a
cool, dry, dark, and well-ventilated area in a tightly sealed container.[2][15]

Key Chemical Reactions and Applications

Lactonitrile's bifunctionality makes it a versatile intermediate for synthesizing a range of
important chemicals.

Hydrolysis to Lactic Acid

The most significant industrial application of lactonitrile is its hydrolysis to produce lactic acid.
[1][16] This reaction is typically performed using a strong acid like sulfuric or hydrochloric acid.
[14][16] The nitrile group is hydrolyzed to a carboxylic acid, and an ammonium salt is formed as
a by-product.[16]
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Caption: Workflow from lactonitrile synthesis to lactic acid production.

Experimental Protocol: Hydrolysis to Lactic Acid

This protocol outlines the acid-catalyzed hydrolysis of lactonitrile.

e Setup: In a chemical fume hood, a round-bottom flask is equipped with a reflux condenser
and a magnetic stirrer.

o Reagents: Purified lactonitrile is added to the flask, followed by the slow and careful
addition of an aqueous solution of a strong acid (e.g., sulfuric acid).[14]

o Reaction: The mixture is heated to reflux and maintained at that temperature until the
hydrolysis is complete (monitored by TLC or HPLC).
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o Workup: The resulting mixture contains lactic acid and an ammonium salt (e.g., ammonium
bisulfate).[14]

 Purification: High-purity lactic acid can be obtained through a multi-step purification process.
One common method involves reacting the crude lactic acid with methanol to form methyl
lactate. The methyl lactate is then purified by distillation and subsequently hydrolyzed back
to pure lactic acid.[3]

Other Applications

Beyond lactic acid production, lactonitrile is a valuable intermediate and solvent:

o Chemical Intermediate: It is used in the production of ethyl lactate (a green solvent), alanine,
acrylic fibers, and resins.[4][5][12]

o Organic Synthesis: As a cyanohydrin, it is an important building block for creating new
carbon-carbon bonds, enabling the synthesis of a-hydroxy acids and 3-amino alcohols.[9]
[17]

e Solvent: Lactonitrile can be used as a polar aprotic solvent for a variety of reactions,
including those in organometallic chemistry and polymerizations.[5]

Safety and Handling

Lactonitrile is an extremely toxic compound that can be fatal if swallowed, inhaled, or
absorbed through the skin.[15][18][19]

o Toxicity: Its toxicity is primarily due to its nature as a cyanohydrin, which can readily release
hydrogen cyanide (HCN).[1][2] Symptoms of cyanide poisoning include headache, dizziness,
rapid heart rate, difficulty breathing, seizures, and coma.[5][19]

o Handling: All handling must occur in a well-ventilated chemical fume hood.[2] Appropriate
personal protective equipment (PPE), including chemical-resistant gloves, splash goggles,
and impervious clothing, is mandatory.[2][15]

e Storage: Store in a cool, dry, dark, and secure location away from incompatible materials
such as strong acids, strong bases, and oxidizing agents.[2][3] Containers should be tightly
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sealed.[15]

o Spills and Exposure: In case of exposure, immediately move the victim to fresh air, remove
contaminated clothing, and flush affected areas with copious amounts of water.[19] Seek
immediate medical attention. Administering 100% oxygen is a critical first-aid measure.[2][19]
Contact with acids or bases can liberate highly toxic HCN gas.[18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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